3-[5-(2-Amino-4-pyridyl)-2-ethyl-1,3-thiazol-4-YL]benzoic acid

• CAS No.: 365430-33-7
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 3-[5-(2-aminopyridin-4-yl)-2-ethyl-1,3-thiazol-4-yl]benzoic acid
• InChI: InChI=1S/C17H15N3O2S/c1-2-14-20-15(10-4-3-5-12(8-10)17(21)22)16(23-14)11-6-7-19-13(18)9-11/h3-9H,2H2,1H3,(H2,18,19)(H,21,22)
• InChI Key: XQSLFZUHSVIABC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)C2=CC(=NC=C2)N)C3=CC(=CC=C3)C(=O)O

Description

3-[5-(2-Amino-4-pyridyl)-2-ethyl-1,3-thiazol-4-YL]benzoic acid is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(2-amino-4-pyridyl)-4-(3-cyanophenyl)-2-ethyl-1,3-thiazole (0,50 g, 1.6 mmol) in acetic acid (5 mL) was added 50% sulfuric acid (2.0 mL), and the mixture was stirred for 6 hours at 110° C. The reaction mixture was basified with aqueous sodium hydroxide solution and washed with ethylacetate. The aqueous phase was neutralized with hydrochloric acid, and the deposited crystal was washed with water and ethyl ether to obtain a title compound (0.45 g, yield 84%).